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Compound of Interest

Compound Name: 2-Aminoisophthalic acid

Cat. No.: B1267165 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-Aminoisophthalic acid is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance. This guide provides essential, step-by-step

procedures for the safe handling and disposal of this chemical, minimizing risks and

environmental impact.

Hazard Summary for 2-Aminoisophthalic Acid
Before handling or disposing of 2-Aminoisophthalic acid, it is imperative to be aware of its

associated hazards. This information is critical for selecting the appropriate personal protective

equipment (PPE) and implementing safe handling procedures.
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Hazard
Classification

Description
Precautionary
Statements

Citations

Acute Oral Toxicity Harmful if swallowed.

P270: Do not eat,

drink or smoke when

using this product.

P301 + P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P330:

Rinse mouth.

[1][2][3][4]

Skin

Corrosion/Irritation
Causes skin irritation.

P264: Wash face,

hands and any

exposed skin

thoroughly after

handling. P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection. P302 +

P352: IF ON SKIN:

Wash with plenty of

soap and water. P332

+ P313: If skin

irritation occurs: Get

medical advice/

attention. P362 +

P364: Take off

contaminated clothing

and wash it before

reuse.

[1][2][3][4][5]

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

[1][2][3][4]
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protection. P305 +

P351 + P338: IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337 + P313:

If eye irritation

persists: Get medical

advice/ attention.

Specific target organ

toxicity (single

exposure)

May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P271: Use

only outdoors or in a

well-ventilated area.

P304 + P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing. P312: Call

a POISON CENTER

or doctor if you feel

unwell.

[1][3][4]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of 2-
Aminoisophthalic acid.
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Start: 2-Aminoisophthalic
Acid Waste

Is the quantity small
(<1 kg solid)?

Is the waste contaminated
with other hazardous materials?

Segregate from incompatible
materials (e.g., strong

oxidizing agents).

No
Consult SDS of all

contaminants and follow the
most stringent disposal protocol.

Yes

Collect in a designated,
properly labeled, and sealed
hazardous waste container.

Yes No

Store in a designated Satellite
Accumulation Area (SAA).

Contact Environmental Health &
Safety (EHS) for pickup and

disposal.

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 2-Aminoisophthalic acid.
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Step-by-Step Disposal Protocol
This protocol provides a detailed methodology for the safe disposal of 2-Aminoisophthalic
acid from a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety glasses with side shields or goggles, a lab

coat, and chemical-resistant gloves.[6]

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust.[1][3][5]

Avoid contact with skin and eyes.[1][3]

Do not eat, drink, or smoke when handling this product.[1][3]

2. Waste Collection and Container Management:

Solid Waste:

Collect solid 2-Aminoisophthalic acid waste, including any contaminated materials like

weighing paper or spill cleanup debris, in a designated hazardous waste container.[7]

The container must be made of a material compatible with the chemical (e.g., high-density

polyethylene) and have a securely fitting lid.[8][9]

Do not use metal containers for acidic waste.[9]

Contaminated Labware and Empty Containers:

For empty containers, the first rinse with a suitable solvent (e.g., water, if soluble) must be

collected as hazardous waste.[7]

After a thorough rinsing and air-drying, the labels on the container must be completely

removed or defaced before disposal as solid waste.[7]
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Rinsed and dried glass bottles should be placed in designated glass disposal containers.

[7]

3. Labeling and Storage:

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "2-Aminoisophthalic acid," and any other components in the waste

stream.[7][9]

Indicate the hazards associated with the waste (e.g., "Irritant," "Harmful").

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[8]

The storage area should be close to the point of generation and under the supervision of

laboratory personnel.[9]

Ensure the waste is segregated from incompatible materials, such as strong oxidizing

agents.[3][8]

Store liquid waste in secondary containment to prevent spills.[7][9]

4. Final Disposal:

Do Not Dispose Down the Drain or in Regular Trash: 2-Aminoisophthalic acid is a

hazardous chemical and must not be disposed of via the sanitary sewer or in regular trash.

[7][10]

Professional Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

company.[5][11]

Follow all local, regional, and national regulations for hazardous waste disposal.[1][6]
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Disclaimer: This guide is intended for informational purposes only and should not replace

institutional safety protocols or a thorough review of the Safety Data Sheet (SDS) for 2-
Aminoisophthalic acid. Always consult your institution's EHS department for specific

guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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